Cas no 1261740-01-5 (2'-(Difluoromethyl)-3'-(trifluoromethoxy)propiophenone)

• Product Name: 2'-(Difluoromethyl)-3'-(trifluoromethoxy)propiophenone
• CAS No: 1261740-01-5
• MF: C₁₁H₉F₅O₂
• MW: 268.179980993271
• CID: 4791461
• Update Time: 2025-10-12

2'-(Difluoromethyl)-3'-(trifluoromethoxy)propiophenone Chemical and Physical Properties

Names and Identifiers

• 2'-(Difluoromethyl)-3'-(trifluoromethoxy)propiophenone

• Inchi： 1S/C11H9F5O2/c1-2-7(17)6-4-3-5-8(9(6)10(12)13)18-11(14,15)16/h3-5,10H,2H2,1H3
• InChI Key： HKKPACUMYQADDF-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC=CC=1C(CC)=O)OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 290
• XLogP3: 3.9
• Topological Polar Surface Area: 26.3

Additional information on 2'-(Difluoromethyl)-3'-(trifluoromethoxy)propiophenone

2'-(Difluoromethyl)-3'-(trifluoromethoxy)propiophenone: A Comprehensive Overview

The compound 2'-(Difluoromethyl)-3'-(trifluoromethoxy)propiophenone (CAS No. 1261740-01-5) is a highly specialized organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and advanced materials. This compound has garnered attention due to its unique chemical structure and promising properties, which have been extensively studied in recent years. This article provides an in-depth analysis of its structure, synthesis, applications, and the latest research findings.

Chemical Structure and Properties

2'-(Difluoromethyl)-3'-(trifluoromethoxy)propiophenone features a phenyl group substituted with a difluoromethyl group at the 2' position and a trifluoromethoxy group at the 3' position. The presence of these fluorinated substituents imparts unique electronic and steric properties to the molecule. Fluorine atoms are known for their high electronegativity, which can significantly influence the reactivity and stability of the compound. The phenyl ring serves as a rigid framework, enhancing the molecule's planarity and aromaticity. These structural attributes make 2'-(Difluoromethyl)-3'-(trifluoromethoxy)propiophenone an attractive candidate for various chemical transformations and functionalization processes.

Synthesis and Characterization

The synthesis of 2'-(Difluoromethyl)-3'-(trifluoromethoxy)propiophenone involves a multi-step process that typically begins with the preparation of the propiophenone derivative. Recent advancements in fluorination techniques have enabled more efficient and selective introduction of fluorinated substituents. For instance, electrophilic fluorination methods, such as the use of fluorine gas or fluoroalkylating agents, have been employed to introduce the difluoromethyl group. Similarly, the trifluoromethoxy group can be introduced via nucleophilic substitution or coupling reactions involving triflate intermediates.

Characterization of this compound is typically carried out using advanced spectroscopic techniques such as NMR (Nuclear Magnetic Resonance), IR (Infrared Spectroscopy), and MS (Mass Spectrometry). These methods provide critical insights into the molecular structure, purity, and stability of the compound. Recent studies have also utilized computational chemistry tools to predict and validate the electronic properties of 2'-(Difluoromethyl)-3'-(trifluoromethoxy)propiophenone, further enhancing our understanding of its reactivity.

Applications in Pharmaceuticals

One of the most promising applications of 2'-(Difluoromethyl)-3'-(trifluoromethoxy)propiophenone lies in the pharmaceutical industry. Its unique structure makes it an ideal candidate for drug design and development. Fluorinated compounds are increasingly being explored for their potential as bioisosteres, which can improve drug efficacy by modifying pharmacokinetic properties without altering biological activity.

Recent research has focused on evaluating the anti-inflammatory and antioxidant properties of this compound. Studies conducted in vitro have demonstrated its ability to inhibit key enzymes involved in inflammation pathways, suggesting its potential as a therapeutic agent for conditions such as arthritis and neurodegenerative diseases. Additionally, its antioxidant activity has been linked to its ability to scavenge free radicals, making it a valuable component in formulations aimed at combating oxidative stress.

Applications in Agrochemicals

Beyond pharmaceuticals, 2'-(Difluoromethyl)-3'-(trifluoromethoxy)propiophenone has shown promise in agrochemical applications. Its fluorinated substituents confer resistance to enzymatic degradation, making it a stable candidate for use as a herbicide or fungicide. Recent field trials have highlighted its effectiveness in controlling invasive plant species while minimizing adverse effects on non-target organisms.

The compound's ability to modulate plant hormone signaling pathways has also been explored. By interfering with auxin transport or biosynthesis, it can regulate plant growth and development, offering potential benefits for crop management and yield optimization.

Environmental Impact and Sustainability

As concerns about environmental sustainability grow, researchers are increasingly focusing on the ecological footprint of compounds like 2'-(Diffluromethyl)-3'-(triffuromethoxy)propiophenone. While its fluorinated nature contributes to its stability, it also raises questions about its persistence in ecosystems. Recent studies have investigated its biodegradation pathways under various environmental conditions.

Preliminary findings suggest that under aerobic conditions, microbial communities can metabolize this compound efficiently through enzymatic mechanisms targeting specific functional groups. However, further research is needed to assess its long-term impact on soil health and aquatic ecosystems.

Conclusion

In summary, 2'- (diffluromethyl ) - 3 '- ( triffuromethoxy ) propiophenon e is a versatile compound with diverse applications across multiple industries . Its unique chemical structure , combined with recent advancements in synthesis techniques , makes it an attractive candidate for future innovations . As research continues to uncover new insights into its properties , this compound is poised to play an increasingly important role in both scientific research and industrial applications . Further studies will be crucial to fully harnessing its potential while ensuring sustainable practices.